Cas no 1097832-80-8 (4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 1097832-80-8
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• MDL: MFCD06761734
• CID: 4679938
• PubChem ID: 42656965
• Update Time: 2025-05-20

4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• (4R,6S)-4-(4-CHLOROPHENYL)-4,5,6,7-TETRAHYDRO-3H-IMIDAZO[4,5-C]PYRIDINE-6-CARBOXYLIC ACID
• SBB079595
• 4-(4-chlorophenyl)-4,5,6,7-tetrahydroimidazo[5,4-c]pyridine-6-carboxylic acid
• 4-(4-chlorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 4-(4-Chlorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine- 6-carboxylic
• 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• MDL： MFCD06761734
• Inchi： 1S/C13H12ClN3O2/c14-8-3-1-7(2-4-8)11-12-9(15-6-16-12)5-10(17-11)13(18)19/h1-4,6,10-11,17H,5H2,(H,15,16)(H,18,19)
• InChI Key： MHKKNUFKQMLUCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2=C(CC(C(=O)O)N1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Topological Polar Surface Area: 78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

Recent Advances in the Study of 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS: 1097832-80-8)

The compound 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS: 1097832-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazo[4,5-c]pyridine core, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic pathways, shedding light on its promising pharmacological profile.

One of the key advancements in the study of this compound is its role as a modulator of gamma-aminobutyric acid (GABA) receptors. GABA receptors are critical targets for the treatment of anxiety, epilepsy, and other neurological conditions. Preliminary in vitro and in vivo studies have demonstrated that 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid exhibits high affinity for GABA_A receptor subtypes, suggesting its potential as a novel anxiolytic or anticonvulsant agent. Structural-activity relationship (SAR) analyses have further highlighted the importance of the 4-chlorophenyl moiety in enhancing receptor binding affinity.

In addition to its CNS-related applications, recent research has explored the anti-inflammatory properties of this compound. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings position the compound as a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. Mechanistic studies suggest that its effects may be mediated through the suppression of NF-κB signaling pathways.

The synthesis of 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid has also been optimized in recent years. Novel synthetic routes have been developed to improve yield and purity, with a focus on green chemistry principles to minimize environmental impact. For instance, a recent publication detailed a one-pot multicomponent reaction that significantly reduces the number of synthetic steps while maintaining high enantiomeric purity. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that it has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to human trials. Collaborative efforts between academia and industry are underway to address these challenges and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-(4-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid represents a promising scaffold for drug discovery, with potential applications in neurology and immunology. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application. The compound's unique chemical structure and diverse biological activities make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.